N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide

• IUPAC Name: N-[2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide
• InChI: InChI=1S/C19H27N3O2/c1-5-18(23)20(6-2)14-19(24)22-11-9-21(10-12-22)17-13-15(3)7-8-16(17)4/h5,7-8,13H,1,6,9-12,14H2,2-4H3
• InChI Key: CNGRYOVXKYSYHR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCN(CC1)C2=C(C=CC(=C2)C)C)C(=O)C=C
• Molecular Formula: C19H27N3O2
• Molecular Weight: 329.4 g/mol

Description

N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that is used in scientific research applications. TSPO is a mitochondrial protein that is involved in the regulation of various biological processes, including apoptosis, inflammation, and oxidative stress. DPA-714 has been extensively studied for its potential use in the diagnosis and treatment of various diseases.

Mechanism Of Action

N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide binds to TSPO with high affinity and specificity. TSPO is located on the outer membrane of mitochondria and is involved in the transport of cholesterol into the mitochondria. N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide can modulate the activity of TSPO and regulate the transport of cholesterol, which in turn affects the production of steroid hormones and the regulation of cellular metabolism.

Biochemical And Physiological Effects

N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide has been shown to have various biochemical and physiological effects. It can modulate the activity of TSPO and regulate the production of steroid hormones, which are involved in the regulation of various biological processes, including inflammation, apoptosis, and oxidative stress. N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide has also been shown to have neuroprotective effects and can reduce the severity of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide has several advantages for lab experiments. It is a highly selective ligand for TSPO and can be used to study the activity of this protein in various biological processes. It is also a non-invasive diagnostic tool that can be used to identify the presence of TSPO in diseased tissues. However, N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide has some limitations for lab experiments. It is a synthetic compound that may not accurately reflect the activity of endogenous ligands for TSPO. It is also a relatively expensive compound that may not be accessible to all researchers.

Future Directions

There are several future directions for the use of N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide in scientific research. One potential application is in the diagnosis and treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide can be used as a diagnostic tool to identify the presence of TSPO in diseased tissues and as a therapeutic agent to modulate the activity of TSPO and regulate the associated biological processes. Another potential application is in the treatment of cancer. N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide can be used to selectively target cancer cells that overexpress TSPO and induce apoptosis. Overall, N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide has great potential for use in scientific research and may lead to the development of new diagnostic tools and therapeutic agents for various diseases.

Synthesis Methods

The synthesis of N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide involves the reaction of 2,5-dimethylphenylpiperazine with ethyl acetoacetate, followed by the addition of ethyl acrylate. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide has been widely used in scientific research for its ability to selectively bind to TSPO. TSPO is overexpressed in various pathological conditions, including neuroinflammation, neurodegeneration, and cancer. N-[2-[4-(2,5-Dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide can be used as a diagnostic tool to identify the presence of TSPO in diseased tissues. It can also be used as a therapeutic agent to modulate the activity of TSPO and regulate the associated biological processes.